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Compound of Interest

Compound Name: D-Fructose-d2

Cat. No.: B12396431

For researchers, scientists, and drug development professionals, the safe and efficient
handling of specialized chemical reagents is paramount. This guide provides essential,
immediate safety and logistical information for D-Fructose-d2, ensuring operational integrity
and personnel safety. While a specific Safety Data Sheet (SDS) for D-Fructose-d2 is not
readily available, the following guidance is based on the well-documented properties of D-
Fructose, which is chemically analogous. The isotopic substitution of deuterium for hydrogen is
not expected to alter the fundamental safety precautions required.

Immediate Safety and Personal Protective
Equipment (PPE)

D-Fructose is generally not considered a hazardous substance. However, adherence to
standard laboratory safety protocols is essential to minimize any potential risks, particularly
when handling the substance in powdered form.

Recommended Personal Protective Equipment:

o Eye Protection: Always wear appropriate protective eyeglasses or chemical safety goggles
that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

» Hand Protection: While protective garments are not typically required for handling D-
Fructose, wearing gloves is good laboratory practice to prevent contamination of the product
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and ensure personal hygiene.[1][2] Nitrile gloves are a suitable choice.

o Respiratory Protection: In situations where dust may be generated, such as weighing or
transferring the powder, a NIOSH/MSHA or European Standard EN 149 approved respirator
should be used.[1] A particulate filter device (EN 143, P1) is recommended for dust
formation.[3][4]

» Body Protection: Standard laboratory coats are sufficient to prevent skin contact.[5]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical for maintaining the integrity of D-Fructose-
d2 and ensuring a safe laboratory environment.

Handling:

Ensure adequate ventilation in the work area to minimize dust exposure.[1][5]

Avoid the formation of dust during handling.

Wash hands thoroughly after handling the material.[6]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where chemicals are handled.[5]
Storage:

e Store in a cool, dry, and well-ventilated place.[7]

o Keep containers tightly closed to prevent moisture absorption.

» Store away from strong oxidizing agents, as these are incompatible materials.[1]

First Aid and Emergency Procedures

In the event of accidental exposure, follow these first aid measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation develops.

[1]8]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, get medical attention.[8]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If symptoms occur,
seek medical attention.[8]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and then drink plenty of water.
Get medical attention if you feel unwell.[5][8]

Disposal Plan

D-Fructose-d2, like its non-deuterated counterpart, is a non-hazardous, water-soluble sugar.
Disposal should be in accordance with local, state, and federal regulations.

e Aqueous Solutions: Non-hazardous aqueous solutions of D-Fructose-d2 can typically be
disposed of down the drain with copious amounts of water, provided the solution's pH is
between 5.5 and 9.5 and it does not contain other hazardous materials.[3]

e Solid Waste: Uncontaminated solid D-Fructose-d2 can be disposed of as non-hazardous
solid waste. It is recommended to place it in a sealed container to prevent dust generation
and dispose of it with regular laboratory trash.[4][7]

e Contaminated Waste: If D-Fructose-d2 is contaminated with a hazardous substance, it must
be treated as hazardous waste and disposed of according to the specific protocols for the
contaminant.

o Empty Containers: Empty containers should be rinsed with water, and the rinsate can be
disposed of down the drain. The clean, empty container can then be discarded with regular
laboratory waste.[7]

Physical and Chemical Properties
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The following table summarizes the key quantitative data for D-Fructose. The properties of D-

Fructose-d2 are expected to be very similar.

Property Value

Molecular Formula CeH1206

Molecular Weight 180.16 g/mol

Appearance White crystalline powder
Melting Point 103 - 105 °C (217.4 - 221 °F)
Solubility Highly soluble in water

Autoignition Temperature

Not applicable

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of D-Fructose-d2,

from initial preparation to final disposal.
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Safe Handling Workflow for D-Fructose-d2
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Caption: Logical workflow for the safe handling of D-Fructose-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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